methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate

• IUPAC Name: methyl 2-[[1-[(4-chlorophenyl)methyl]triazole-4-carbonyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C16H19ClN4O3S/c1-24-16(23)13(7-8-25-2)18-15(22)14-10-21(20-19-14)9-11-3-5-12(17)6-4-11/h3-6,10,13H,7-9H2,1-2H3,(H,18,22)
• InChI Key: PADAUZXSGPIHHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCSC)NC(=O)C1=CN(N=N1)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H19ClN4O3S
• Molecular Weight: 382.9 g/mol

Description

Methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate, also known as MCM, is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of methionine, an essential amino acid that plays a crucial role in protein synthesis and metabolism. MCM has been synthesized using various methods and has shown promising results in various scientific studies. In

Mechanism of Action

The mechanism of action of methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as proteases and kinases, which play a role in cell signaling and proliferation. methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has been shown to have several biochemical and physiological effects. It has been shown to reduce the growth of cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate in lab experiments is its versatility. It can be easily conjugated with other molecules to enhance their activity or delivery to specific cells or tissues. methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is also stable and has a long shelf life, making it ideal for use in a variety of experiments. However, one of the limitations of using methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is that it can be expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate. One area of research is the development of new drug delivery systems that incorporate methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate. Another area of research is the study of methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate's potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate and its potential applications in scientific research.
Conclusion:
Methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is a promising compound that has shown potential in various scientific studies. Its versatility, stability, and potential applications make it an exciting area of research. Further studies are needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

Methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate can be synthesized using a variety of methods, including click chemistry, N-carboxyanhydride (NCA) polymerization, and solid-phase peptide synthesis (SPPS). The most commonly used method for synthesizing methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is click chemistry, which involves the reaction of an azide and an alkyne to form a triazole ring. This method is preferred due to its simplicity, efficiency, and high yield.

Scientific Research Applications

Methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties. methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}methioninate is also being studied for its potential use in drug delivery systems, as it can be easily conjugated with other molecules to enhance their delivery to specific cells or tissues.